Cas no 2228693-21-6 (2,2,2-trifluoro-1-{imidazo1,2-apyrazin-3-yl}ethan-1-ol)

• Product Name: 2,2,2-trifluoro-1-{imidazo1,2-apyrazin-3-yl}ethan-1-ol
• CAS No: 2228693-21-6
• MF: C₈H₆F₃N₃O
• MW: 217.147951602936
• CID: 6170378
• PubChem ID: 165636795
• Update Time: 2025-06-08

2,2,2-trifluoro-1-{imidazo1,2-apyrazin-3-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-{imidazo1,2-apyrazin-3-yl}ethan-1-ol
• 2228693-21-6
• 2,2,2-trifluoro-1-{imidazo[1,2-a]pyrazin-3-yl}ethan-1-ol
• EN300-1971931

• Inchi： 1S/C8H6F3N3O/c9-8(10,11)7(15)5-3-13-6-4-12-1-2-14(5)6/h1-4,7,15H
• InChI Key： KLLVBUGXNUBTKW-UHFFFAOYSA-N
• SMILES： FC(C(C1=CN=C2C=NC=CN12)O)(F)F

Computed Properties

• Exact Mass: 217.04629631g/mol
• Monoisotopic Mass: 217.04629631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 50.4Ų

Additional information on 2,2,2-trifluoro-1-{imidazo1,2-apyrazin-3-yl}ethan-1-ol

Introduction to 2,2,2-trifluoro-1-{imidazo1,2-apyrazin-3-yl}ethan-1-ol (CAS No. 2228693-21-6)

2,2,2-trifluoro-1-{imidazo1,2-apyrazin-3-yl}ethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2228693-21-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of fluorine atoms and fused heterocyclic rings, which are well-known for their potential in enhancing metabolic stability, lipophilicity, and binding affinity in drug candidates.

The structural framework of 2,2,2-trifluoro-1-{imidazo1,2-apyrazin-3-yl}ethan-1-ol incorporates a trifluoromethyl group and an imidazo[1,2-a]pyrazine moiety, elements that are frequently employed in the design of bioactive molecules. The trifluoromethyl group, in particular, is a key pharmacophore that can modulate the pharmacokinetic properties of a drug by influencing its solubility and metabolic pathways. The imidazo[1,2-a]pyrazine scaffold is also recognized for its role in various biological processes and has been explored in the development of antiviral, anticancer, and anti-inflammatory agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the interactions of such compounds with biological targets with greater precision. The imidazo1,2-apyrazin-3-yl substituent in 2,2,2-trifluoro-1-{imidazo1,2-apyrazin-3-yl}ethan-1-ol is hypothesized to engage in specific hydrogen bonding and hydrophobic interactions with proteins or nucleic acids, which could be critical for its biological activity. This has spurred interest in synthesizing derivatives of this compound to optimize its pharmacological profile.

In the realm of drug discovery, the synthesis of 2,2,2-trifluoro-1-{imidazo1,2-apyrazin-3-yl}ethan-1-ol represents a testament to the ingenuity of synthetic organic chemists. The introduction of fluorine atoms into the molecule not only enhances its chemical diversity but also opens up avenues for exploring novel mechanisms of action. For instance, fluorinated compounds have been shown to exhibit improved bioavailability and resistance to enzymatic degradation compared to their non-fluorinated counterparts.

The pharmaceutical industry has long recognized the value of fluorinated heterocycles in medicinal chemistry. Compounds containing imidazo[1,2-a]pyrazine moieties have been extensively studied for their potential applications in treating a wide range of diseases. The presence of a trifluoromethyl group further enhances the appeal of such compounds by providing additional functional handles for chemical modification. This has led to the development of libraries of fluorinated imidazo[1,2-a]pyrazines that are being screened for their biological activity.

One area where 2,2,2-trifluoro-1-{imidazo1,2-apyrazin-3-yl}ethan-1-ol shows promise is in the treatment of infectious diseases. Fluorinated compounds have demonstrated efficacy against various pathogens due to their ability to disrupt essential biological processes. For example, some fluorinated imidazo[1,2-a]pyrazines have been reported to inhibit viral replication by interfering with host cell enzymes or viral polymerases. This makes them attractive candidates for developing new antiviral drugs.

Moreover, the structural features of CAS No. 2228693-21-6 make it a valuable scaffold for designing molecules with enhanced pharmacological properties. The combination of a trifluoromethyl group and an imidazo[1,2-a]pyrazine ring provides multiple opportunities for optimizing drug-like characteristics such as solubility, permeability across biological membranes (P-glycoprotein), and metabolic stability. These factors are crucial for ensuring that a drug candidate can reach its target site effectively and remain active long enough to exert its therapeutic effect.

Recent studies have also highlighted the role of fluorine atoms in modulating immunological responses. Fluorinated compounds can exhibit unique immunomodulatory effects by interacting with immune cells or signaling pathways. This has opened up new possibilities for developing immunotherapies that leverage the properties of fluorinated molecules. For instance，some researchers have explored the use of fluorinated imidazo[1， 25 -a] pyrazines as adjuvants or immunostimulants， which could enhance vaccine efficacy or treat autoimmune diseases.

The synthesis and characterization of CAS No. 2228693 -21 -6 have been facilitated by advances in synthetic methodologies， including transition metal-catalyzed reactions and flow chemistry techniques。 These methods allow for efficient production of complex molecules while minimizing waste and improving yields。 The ability to synthesize such intricate structures at scale is essential for moving from laboratory research to clinical development。

In conclusion，CAS No 2228693 -21 -6 represents an exciting example of how structural complexity can be leveraged to develop novel therapeutic agents。 Its unique combination o f functional groups makes it a versatile scaffold f or medicinal chemistry investigations， with potential applications across multiple therapeutic areas。 As research continues to uncover new biological targets and mechanisms， compounds like this will play an increasingly important role i n shaping th e future o f medicine。